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Introduction

Cobalt-titanium (Co-Ti) based superalloys are an emerging class of materials demonstrating
significant potential for high-temperature applications in aerospace components. Their excellent
mechanical strength, thermal stability, and resistance to creep and corrosion at elevated
temperatures make them suitable candidates for demanding environments such as those found
in gas turbine engines and other critical aircraft systems. This document provides detailed
application notes and experimental protocols for the characterization of these advanced alloys.

The primary strengthening mechanism in many advanced Co-Ti based superalloys is
precipitation hardening, where fine, coherent L12-structured precipitates, such as y'
(Co3(AlW,Ti)), are dispersed within a face-centered cubic (FCC) cobalt matrix.[1][2][3] This
microstructure is analogous to that of nickel-based superalloys, which are the current
workhorses of the aerospace industry for high-temperature applications.[4] The addition of
titanium, along with other elements like aluminum and tungsten, is crucial for the formation and
stability of these strengthening precipitates.[1][5]

Applications in Aerospace

Co-Ti based alloys are being explored for a variety of aerospace components that operate
under severe conditions of high temperature, high stress, and corrosive environments.[6] Their
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high melting point, which is often higher than that of nickel-based superalloys, offers the
potential for increased engine efficiency and performance.[4]

Potential applications include:

o Turbine Blades and Vanes: The high-temperature strength and creep resistance of Co-Ti
alloys make them ideal for turbine blades and vanes in the hot sections of jet engines.[7][8]

o Combustor Components: Their excellent corrosion and oxidation resistance are beneficial for
components within the combustion chamber.[7]

o High-Stress Fasteners and Fittings: The high strength-to-weight ratio of some Co-Ti alloys
could be advantageous for fasteners and other structural components where weight savings
are critical.[9][10]

o Exhaust Nozzles: Components in the exhaust section can benefit from the high-temperature
stability of these alloys.

Quantitative Data Presentation

The following tables summarize the mechanical properties of a representative L12-
strengthened Co-Ti based superalloy (Co-7Al-7W-4Ti-2Ta) at various temperatures. This data
is compiled from multiple sources to provide a comprehensive overview.[5][11][12]

Table 1: Tensile Properties of Co-7AI-7W-4Ti-2Ta Superalloy

Ultimate Tensile 0.2% Yield Strength .

Temperature (°C) Elongation (%)
Strength (MPa) (MPa)

25 (Room Temp) 1023 = 27 950 + 30 8515

700 897 + 53 820 + 45 10.2+2.0

800 750 £ 40 680 = 35 125+£25

900 550 + 35 480 + 30 15.0+3.0

950 420 + 30 360 + 25 185+35
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Note: Data is indicative and can vary based on specific processing and heat treatment
conditions.

Table 2: Creep Properties of Co-7AI-7W-4Ti-2Ta Superalloy at 900°C

Applied Stress (MPa) Minimum Creep Rate (s™) Time to Rupture (hours)
275 15x 1077 > 500

325 5.0x 1077 250

379 1.2x10°% 120

Note: Creep tests were conducted in a vacuum environment.[5][12]

Experimental Protocols

Detailed methodologies for the characterization of Co-Ti based superalloys are provided below.
These protocols are based on established standards for superalloy testing.

Protocol 1: Tensile Testing

Objective: To determine the ultimate tensile strength, yield strength, and ductility (elongation) of
Co-Ti alloys at various temperatures. This protocol is based on ASTM E8/E8M for room
temperature and ASTM E21 for elevated temperature tensile testing.[12]

Materials and Equipment:

Universal Testing Machine (UTM) with high-temperature furnace and extensometer.

Dog-bone shaped tensile specimens machined according to ASTM standards.

Thermocouples for temperature monitoring.

Data acquisition system.

Procedure:
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e Specimen Preparation: Machine tensile specimens from the Co-Ti alloy material. Ensure the
surface finish meets the standard's requirements to avoid premature failure.

e System Setup:

o

Install the specimen into the grips of the UTM.

[¢]

If conducting an elevated temperature test, enclose the specimen within the furnace.

o

Attach the extensometer to the gauge section of the specimen.

[e]

Attach thermocouples to the specimen to monitor the temperature accurately.
e Heating (for elevated temperature tests):
o Heat the specimen to the desired test temperature at a controlled rate.

o Allow the specimen to soak at the test temperature for a specified duration (e.g., 20-30
minutes) to ensure thermal equilibrium.

e Testing:
o Apply a tensile load at a constant strain rate (e.g., 0.005 mm/mm/min).[12]
o Record the load and displacement data continuously throughout the test.

o Data Analysis:

[¢]

Convert the load-displacement data into a stress-strain curve.

[e]

Determine the 0.2% offset yield strength.

o

Identify the ultimate tensile strength.

[¢]

Calculate the percentage elongation after fracture.

Protocol 2: Creep and Stress Rupture Testing
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Objective: To evaluate the long-term deformation (creep) and rupture life of Co-Ti alloys under
constant load at elevated temperatures. This protocol is based on ASTM E139.[13]

Materials and Equipment:
o Creep testing machine with a high-temperature furnace and a constant load mechanism.
o Threaded or button-head creep specimens.
e High-temperature extensometer.
e Thermocouples.
« Data acquisition system.
Procedure:
e Specimen Preparation: Machine creep specimens to the required dimensions.
e System Setup:
o Mount the specimen in the creep testing frame.
o Attach the extensometer and thermocouples.
o Enclose the specimen in the furnace.
e Heating:
o Heat the specimen to the test temperature and allow it to stabilize.
e Loading:
o Apply the predetermined constant load smoothly and without shock.
» Data Collection:

o Record the strain (elongation) as a function of time.
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o Continue the test until the specimen ruptures.

o Data Analysis:

o Plot the creep strain versus time to generate the creep curve (showing primary, secondary,
and tertiary stages).

o Determine the minimum creep rate (from the secondary stage).

o Record the time to rupture.

Protocol 3: Metallographic Preparation

Objective: To prepare Co-Ti alloy samples for microstructural analysis using optical and
scanning electron microscopy.

Materials and Equipment:

Sectioning saw with an appropriate abrasive wheel.

e Mounting press and resin (hot or cold mounting).

e Grinding and polishing machine.

« Silicon carbide (SiC) grinding papers (e.g., 240, 320, 400, 600 grit).

» Polishing cloths and diamond suspensions (e.g., 9, 3, 1 um).

» Final polishing suspension (e.g., colloidal silica).

» Etching reagent (e.g., Kroll's reagent or a suitable alternative for Co-based superalloys).
Procedure:

e Sectioning: Cut a representative sample from the alloy using a low-speed diamond saw to
minimize deformation.

e Mounting: Mount the sample in a thermosetting or cold-curing resin.
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Grinding:

o Grind the sample on successively finer SiC papers with water as a lubricant.
o Rotate the sample 90 degrees between each grinding step.

Polishing:

o Polish the sample using diamond suspensions on appropriate cloths.

o Clean the sample thoroughly between each polishing step.

Final Polishing: Use a colloidal silica suspension for the final polish to obtain a mirror-like,
deformation-free surface.

Etching: Immerse or swab the polished surface with a suitable etchant to reveal the
microstructure (grain boundaries, precipitates, etc.).

Microscopic Examination: Examine the etched surface using optical and scanning electron
microscopy.

Mandatory Visualizations
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Fig. 1: Experimental workflow for Co-Ti alloy characterization.
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Fig. 2: Logical pathway of precipitation hardening in Co-Ti alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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